Cas no 502132-98-1 (3-(4-Chloro-3-methylphenyl)-1h-pyrazol-5-amine)

• Product Name: 3-(4-Chloro-3-methylphenyl)-1h-pyrazol-5-amine
• CAS No: 502132-98-1
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5706149
• PubChem ID: 3714160
• Update Time: 2025-07-23

3-(4-Chloro-3-methylphenyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1147745
• 502132-98-1
• 3-(4-CHLORO-3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-3-amine, 5-(4-chloro-3-methylphenyl)-
• 3-(4-Chloro-3-methylphenyl)-1h-pyrazol-5-amine

• Inchi： 1S/C10H10ClN3/c1-6-4-7(2-3-8(6)11)9-5-10(12)14-13-9/h2-5H,1H3,(H3,12,13,14)
• InChI Key： RXQXFQLRNVGPFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 453.1±45.0 °C(Predicted)
• pka: 14.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Chloro-3-methylphenyl)-1h-pyrazol-5-amine

Introduction to 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine (CAS No. 502132-98-1)

3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 502132-98-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a pyrazole core, combined with a chloro-substituted methylphenyl group, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted at the 5-position with an amine group, while the 4-position of the phenyl ring is chlorinated. This specific arrangement of functional groups contributes to the compound's potential interactions with biological targets, making it an attractive scaffold for drug discovery. The chloro group enhances electrophilicity, which can be exploited in various chemical reactions, while the methyl group at the 3-position adds steric hindrance, influencing binding affinity and selectivity.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are known for their role as intermediates in the synthesis of various pharmacologically active compounds. The compound 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine is no exception and has been explored in several research studies for its potential applications in treating various diseases.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Inflammatory processes are implicated in numerous diseases, including autoimmune disorders, cardiovascular diseases, and cancer. The pyrazole core has been shown to possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, studies have indicated that derivatives of pyrazole can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). The chloro and methyl substituents on the phenyl ring may further enhance these effects by improving binding affinity to target enzymes.

Additionally, 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine has shown promise as an antioxidant agent. Oxidative stress is another critical factor in the pathogenesis of many diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The compound's ability to scavenge free radicals and inhibit oxidative enzymes has been demonstrated in several in vitro studies. These findings suggest that this compound could be developed into a therapeutic agent for conditions where oxidative stress plays a significant role.

The synthesis of 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole ring, followed by functionalization at the 5-position with an amine group. Subsequent chlorination at the 4-position of the phenyl ring completes the synthesis. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

In terms of pharmacokinetic properties, 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine exhibits favorable characteristics that make it suitable for further development into a drug candidate. Preliminary studies have indicated good oral bioavailability and moderate metabolic stability, suggesting that it could be administered orally with reasonable efficacy. Furthermore, its solubility profile allows for formulation into various dosage forms, enhancing patient compliance.

The potential therapeutic applications of this compound are vast. Beyond its anti-inflammatory and antioxidant properties, research has also explored its effects on other biological pathways. For instance, some studies have suggested that pyrazole derivatives can inhibit kinases involved in cancer cell proliferation. The specific arrangement of substituents in 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine may enhance its ability to interact with these kinases, potentially leading to novel anticancer therapies.

The development of new drugs is often hampered by issues such as drug resistance and side effects. However, compounds like 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine offer a fresh perspective by targeting multiple pathways simultaneously. This multitarget approach can reduce the likelihood of resistance development and minimize side effects associated with single-target therapies.

In conclusion, 3-(4-Chloro-3-methylphenyl)-1H-pyrazol-5-amine, identified by CAS number 502132-98-1, is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation. With ongoing research focusing on its biological activities and synthetic optimization, this compound could play a crucial role in the development of novel therapeutic agents for various diseases.